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1,5-Dibromo-2,4-pentanedione spectroscopic
characterization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,5-Dibromo-2,4-pentanedione

CAS No.: 68864-57-3

Cat. No.: S1497792

Basic Chemical Properties of 1,5-Dibromo-2,4-
pentanedione

The table below summarizes the available fundamental information for 1,5-Dibromo-2,4-pentanedione.

Please note that key spectroscopic data (NMR, IR, MS) is absent from the search results.

Property Value

CAS Number 68864-57-3 [1]

Molecular Formula CgHgBry0, [2] [1]

Molecular Weight 257.91 g/mol [1]

Melting Point 6-7 °C [1]

Boiling Point 296.0£20.0 °C (Predicted) [1]
Density 1.958+0.06 g/cm? (Predicted) [1]
pKa 6.89+0.10 (Predicted) [1]
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Property Value

Status Discontinued [1]

A Relevant Experimental Workflow for Characterization

Although data for your specific compound is missing, the search results provide a clear example of how
similar brominated carbonyl compounds are characterized. The following diagram illustrates a general
experimental workflow, with specific examples drawn from the synthesis and analysis of compound 2 (3-

Bromo-2,6-dihydroxyacetophenone) as reported in the literature [3].
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Key Experimental Details from Literature [3]:
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e Synthesis: The brominated compound was synthesized by reacting a dihydroxyacetophenone with
N-Bromosuccinimide (NBS) in anhydrous acetonitrile at 50°C.

¢ Monitoring: The reaction progress was tracked by Thin-Layer Chromatography (TLC) using silica gel
plates.

e Purification: The crude product was purified using column chromatography packed with silica gel.

e Characterization: The final structure was confirmed primarily by Proton Nuclear Magnetic
Resonance (*H NMR) spectroscopy, recorded on a 400 MHz instrument, and by comparing the data
to existing literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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